3-(3-Methoxybenzyl)-1,2,4-oxadiazole-5-carboxylic acid

• IUPAC Name: 3-[(3-methoxyphenyl)methyl]-1,2,4-oxadiazole-5-carboxylic acid
• InChI: InChI=1S/C11H10N2O4/c1-16-8-4-2-3-7(5-8)6-9-12-10(11(14)15)17-13-9/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: MERMAHDAPBJEKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2=NOC(=N2)C(=O)O
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol

Description

3-(3-Methoxybenzyl)-1,2,4-oxadiazole-5-carboxylic acid (MBOA) is a synthetic organic compound with a wide range of applications in organic chemistry and biochemistry. It is a versatile reagent used in the synthesis of a variety of organic molecules, and has been used in the study of various biochemical processes. MBOA has been found to have a variety of biochemical and physiological effects, and has been used in laboratory experiments to study the mechanisms of action of various biological processes.

Scientific Research Applications

Crystal Packing

Khan et al. (2014) studied the crystal and molecular structures of 1,3,4-oxadiazol-2(3H)-thiones, including those derived from methoxybenzyl-1,3,4-oxadiazol-2(3H)-thiones. These compounds, including variants of 3-(3-Methoxybenzyl)-1,2,4-oxadiazole-5-carboxylic acid, demonstrate diverse solid-state molecular packing arrangements influenced by their structural differences, such as V-shaped or planar formations. This study is significant for understanding the physical properties and potential applications in materials science and engineering (Khan, Ibrar, & Simpson, 2014).

Synthesis and Antimicrobial Activity

Prasanna Kumar et al. (2013) synthesized new 1,3,4-oxadiazole derivatives containing 5-chloro-2-methoxyphenyl moieties, closely related to 3-(3-Methoxybenzyl)-1,2,4-oxadiazole-5-carboxylic acid. These derivatives were evaluated for their antimicrobial properties, indicating potential applications in developing new antimicrobial agents (Prasanna Kumar, Mohana, Mallesha, & Harish, 2013).

Inhibition of Biological Processes

In the context of enzyme inhibition, Bekircan et al. (2015) reported on the synthesis of novel compounds derived from a 3-(3-Methoxybenzyl)-1,2,4-oxadiazole-5-carboxylic acid analogue. These compounds exhibited significant inhibition of lipase and α-glucosidase, which could have implications in the treatment of diseases like diabetes or obesity (Bekircan, Ülker, & Menteşe, 2015).

Application in Liquid Crystals

Research by Parra et al. (2005) focused on the properties of thermotropic liquid crystals induced by hydrogen bonding between pyridyl-1,2,4-oxadiazole derivatives and various acids. The study revealed that these complexes, which may include derivatives of 3-(3-Methoxybenzyl)-1,2,4-oxadiazole-5-carboxylic acid, exhibit liquid crystalline properties, suggesting potential applications in the field of materials science, particularly in the development of liquid crystal displays and other optical technologies (Parra, Hidalgo, Barberá, & Alderete, 2005).

Mechanism of Action

Target of Action

• By inhibiting FAAH, N-3-methoxybenzyl-linoleamide modulates endocannabinoid levels, affecting neurotransmitter release and potentially providing analgesic, anti-inflammatory, or neuroprotective effects .

Mode of Action

• By blocking FAAH, it prevents the breakdown of endocannabinoids, leading to increased endocannabinoid signaling in the central nervous system .

Biochemical Pathways

• By maintaining higher levels of endocannabinoids, it may influence pain perception, inflammation, and neuronal protection .

Pharmacokinetics

• Impact on Bioavailability : Its pharmacokinetic properties affect bioavailability, but detailed data are lacking .

Result of Action

• This may result in analgesia, reduced inflammation, and potential neuroprotection .

Action Environment

• Stability studies under varying conditions are essential for understanding its behavior .